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Compound of Interest

Manganese perchlorate
Compound Name:
hexahydrate

Cat. No.: B100989

An In-depth Technical Guide to the Safety and Handling of Manganese Perchlorate
Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for manganese
perchlorate hexahydrate (CAS No. 15364-94-0), a powerful oxidizing agent used in chemical
synthesis and materials science.[1][2][3] Adherence to these guidelines is critical to ensure the
safety of laboratory personnel and the integrity of research.

Chemical Identification and Physical Properties

Manganese(ll) perchlorate hexahydrate is a pink or faintly violet, hygroscopic crystalline solid.
[2][4][5] It is essential to distinguish it from its anhydrous form, which is a white solid.[6] The
hexahydrate form is generally more stable and easier to handle in a laboratory setting.[2]

Table 1: Chemical and Physical Properties
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Property

Value

Reference(s)

CAS Number

15364-94-0

[1]

Molecular Formula

Mn(CIlO4)2:6H20

[2]4]

Molecular Weight 361.93 g/mol [41[5]
Pink / Faintly violet crystalline

Appearance ] [2][41[5]
solid

_ _ 150 °C (302 °F; 423 K)

Melting Point [6]
(decomposes)

Density 2.10 g/cm?3 [41[6]

N Soluble in water (292 g/100

Solubility [41[6]
mL at 25 °C) and benzene
Hygroscopic (readily absorbs

Hygroscopicity ¥d pic ( Y [41[6]

moisture from the air)

Hazard Identification and Classification

Manganese perchlorate hexahydrate is classified as a hazardous chemical and is a strong

oxidizer.[1][6] Contact with combustible materials may cause fire.[1][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
o ) H272: May intensify fire;
Oxidizing solids Category 2 o
oxidizer
Skin irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation Category 2 / 2A o
irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation
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Source:[7][8][9][10]
Signal Word:Danger[1][5][7]

Prolonged exposure to manganese-containing dust may lead to manganese pneumonitis and
manganese poisoning, with symptoms affecting the central nervous system, such as
sleepiness and emotional disturbances.[4][5]

Exposure Controls and Personal Protection

To minimize exposure, appropriate engineering controls and personal protective equipment
(PPE) are mandatory.

Engineering Controls:

» Handle the material in a well-ventilated area, preferably within an efficient chemical fume
hood.[4][7]

o Ensure appropriate exhaust ventilation is available where dust may be formed.[11]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses
conforming to EN 166 (EU) or NIOSH (US) standards.[1][7]

o Skin Protection: Wear impervious, flame-resistant protective clothing and gloves to prevent
skin exposure.[4][7]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a P2 filter type or follow OSHA respirator regulations (29 CFR 1910.134).

[LIT4107119]

Table 3: Occupational Exposure Limits for Manganese Compounds
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Organization Limit Type Value

ACGIH TWA 0.2 mg/m3 (as Mn)

OSHA PEL (Ceiling) 5 mg/m3 (as Mn)
Source:[4]

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents.
Safe Handling:

e Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Keep away from clothing and other combustible materials.[1]

Wash hands thoroughly after handling and before breaks.[1][9]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[1][7]

Keep containers tightly closed to prevent moisture absorption due to its hygroscopic nature.

[1]14]

Do not store near combustible materials.[1]

Incompatible materials include strong acids, reducing agents, finely powdered metals,
organic matter, phosphorus, and sulfur.[1][4]

Stability and Reactivity
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» Reactivity: As a strong oxidizer, it may intensify fires and can react violently with combustible
materials and reducing agents.[1][4]

e Chemical Stability: The product is chemically stable under standard ambient conditions but is
hygroscopic.[4]

» Conditions to Avoid: Any contact with combustible matter, heat, flames, and sparks.[4]

e Hazardous Decomposition Products: Upon thermal decomposition, it can release irritating
and toxic gases and vapors, such as oxygen, manganese oxides, and hydrogen chloride.[1]
[4] Heating to 150 °C causes decomposition to manganese dioxide.[6]

First-Aid and Emergency Procedures

Immediate action is required in case of exposure or accidental release.

Table 4: First-Aid Measures
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Exposure Route First-Aid Instructions Reference(s)

Immediately rinse with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.  [1][7]
Get immediate medical

attention.

Wash off immediately with
plenty of water for at least 15
) minutes. Remove
Skin Contact _ _ 11141171
contaminated clothing. Seek
medical attention if irritation

persists.

Move person to fresh air. If not
) breathing, give artificial
Inhalation o ) [1107]
respiration. Get medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1107]

unconscious person. Get

immediate medical attention.

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), dry sand, or alcohol-
resistant foam.[7][12]

» Specific Hazards: This substance is an oxidizer and may intensify fire.[1] Burning may
produce toxic fumes.[1]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]

Accidental Release Measures:
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o Evacuate personnel to safe areas and ensure adequate ventilation.[11][12]
¢ Avoid dust formation and contact with the substance.[7]
o Keep away from combustible materials.[1]

o Sweep up and shovel the spilled material into suitable, closed containers for disposal. Do not
use spark-generating tools.[1][7]

e Prevent product from entering drains.[7]

Toxicological and Disposal Information

Toxicology:

o Limited acute toxicity data is available. The intraperitoneal LD50 in rats is 410 mg/kg.[4][5]
e ltis irritating to the skin, eyes, and respiratory tract.[4][7]

» Chronic exposure to manganese can be neurotoxic.[5]

Disposal:

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[4]

» Contact a licensed professional waste disposal service.[11]
» Do not mix with other waste. Handle uncleaned containers as the product itself.

Experimental Protocols and Workflows

Specific experimental protocols for determining the toxicological and physical properties of
manganese perchlorate hexahydrate are not detailed in standard safety data sheets.
However, generalized methodologies are described below.

General Protocol for Acute Toxicity (LD50) Determination: A standardized animal test, such as
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), would typically be

© 2025 BenchChem. All rights reserved. 7/12 Tech Support
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employed. This involves administering the substance to a group of fasted animals (e.g., rats) at
one of several fixed dose levels. Observations of effects and mortality are made over a set
period (e.g., 14 days) to determine the dose that causes mortality in 50% of the test population.

Generalized Workflow for Thermal Stability Analysis: Techniques like Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to assess thermal
stability.

A small, precise amount of the sample is placed in a crucible.
e The crucible is placed in the instrument's furnace.
e The sample is heated at a controlled rate under a specific atmosphere (e.g., nitrogen or air).

 TGA measures the change in mass as a function of temperature, identifying decomposition
points.

o DSC measures the heat flow into or out of the sample, identifying phase transitions or
exothermic/endothermic decomposition events.

e The resulting data is analyzed to determine the onset temperature of decomposition.

Visualized Safety and Experimental Workflows
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Hazard Assessment & Planning

Review Safety Data Sheet (SDS)

/

Identify Hazards
(Oxidizer, Irritant)

NS

Assess Risks
(Fire, Exposure)

Plan Experimental Procedure

Define Controls

Implementation of Controls

Use Engineering Controls Select Appropriate PPE

(Fume Hood) (Goggles, Gloves, Lab Coat) Segregate from Combustibles

Handle Chemical

Emergency Preparedness

Decontaminate Work Area Spill

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of hazardous chemicals.
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1. Preparation

Prepare Sample
Set up TGA/DSC Instrument

Load Weighed Sample
into Crucible

l

Place Crucible in Furnace

'

Run Heating Program
(Controlled Rate & Atmosphere)

3. Data Acquisition & Interpretation

Acquire Data
(Mass vs. Temp, Heat Flow vs. Temp)

l

Analyze TGA/DSC Curves

'

Determine Onset of Decomposition

Click to download full resolution via product page

Caption: Generalized workflow for thermal stability analysis using TGA/DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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